(2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid

• CAS RN: 5203-11-2
• Molecular Formula: C12H11NO4
• Molecular Weight: 233.22 g/mol
• IUPAC Name: (2S)-2-(1,3-dioxoisoindol-2-yl)butanoic acid
• InChI: InChI=1S/C12H11NO4/c1-2-9(12(16)17)13-10(14)7-5-3-4-6-8(7)11(13)15/h3-6,9H,2H2,1H3,(H,16,17)/t9-/m0/s1
• InChI Key: URWCIQUEFSJOJG-VIFPVBQESA-N
• Isomeric SMILES: CC[C@@H](C(=O)O)N1C(=O)C2=CC=CC=C2C1=O
• Canonical SMILES: CCC(C(=O)O)N1C(=O)C2=CC=CC=C2C1=O

Description

(2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid, also known as 2S-2-IBOA, is an organic compound that is found in a variety of plant species. It is a component of many essential oils, such as lavender, and is known for its potential medicinal properties. 2S-2-IBOA has been extensively studied in recent years, and its potential applications are still being explored.

Mechanism of Action

The exact mechanism of action of (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, it is thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as to have anti-microbial and anti-oxidant properties. In addition, it has been shown to be effective in the treatment of certain cancers, such as colon cancer. Furthermore, it has been found to have a positive effect on the immune system, as well as to possess anti-angiogenic properties.

Advantages and Limitations for Lab Experiments

The use of (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid in laboratory experiments has both advantages and limitations. One of the main advantages is that it is relatively easy to synthesize and is widely available. In addition, it is a relatively stable compound and can be stored for long periods of time. However, there are also some limitations to its use. For example, it can be toxic in high concentrations, and its effects on humans are not yet fully understood.

Future Directions

The potential applications of (2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid are still being explored, and there are many possible future directions. One of the main areas of research is to further investigate its potential medicinal properties, such as its anti-inflammatory, anti-oxidant, and anti-microbial effects. In addition, further research is needed to explore its potential use in the synthesis of other compounds, such as pharmaceuticals and food additives. Finally, more research is needed to better understand the biochemical and physiological effects of this compound, as well as its potential toxicity in humans.

Synthesis Methods

(2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid is synthesized from a variety of sources, such as plant material, essential oils, and other organic compounds. The most common method of synthesis is through the reaction of 2-amino-1,3-dioxo-2,3-dihydro-1H-isoindole with butanoic acid. This reaction is catalyzed by a strong acid, such as sulfuric acid, and the resulting product is this compound. Other methods of synthesis have also been developed, such as the reaction of 2-amino-1,3-dioxo-2,3-dihydro-1H-isoindole with acetic anhydride, in the presence of a strong acid catalyst.

Scientific Research Applications

(2S)-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)butanoic acid is currently being studied for its potential medicinal properties. It has been shown to possess anti-inflammatory, anti-oxidant, and anti-microbial properties. In addition, it has been found to have potential applications in the treatment of cancer and other diseases. Furthermore, this compound has also been studied for its potential use in the synthesis of other compounds, such as pharmaceuticals and food additives.